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Compound of Interest

Compound Name: CClI-006

Cat. No.: B15578913

IMMEDIATE ACTION REQUIRED: REVIEW ALL SAFETY PROTOCOLS BEFORE HANDLING
CCI-006

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling CCI-006. Adherence to these guidelines is essential
to ensure personal safety and maintain a secure laboratory environment. CCI-006 is a selective
inhibitor of mitochondrial respiration, and while specific toxicity data is not widely available, it
should be handled with the utmost care as a potent bioactive compound.[1][2]

Personal Protective Equipment (PPE) Requirements

Due to the potent nature of CCI-006 and the absence of comprehensive toxicity data, a
conservative approach to personal protection is mandatory. The following table summarizes the
required PPE for handling CCI-006 in both its solid (powder) and solution forms.
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Operation Body Part Required PPE Material/Standard
Handling Solid ) N95 or higher-rated

Respiratory ) NIOSH Approved
Compound respirator

Safety glasses with
Eyes & Face side shields and face ANSI 787.1

shield

Double-gloving:
Hands chemical-resistant ASTM F1671

gloves (e.g., nitrile)

Laboratory coat,
Body

disposable gown

Handling Solution Respiratory

Not generally required
if handled in a fume
hood

Safety glasses with
side shields or

Eyes i
chemical splash

goggles

ANSI 787.1

Chemical-resistant
Hands o
gloves (e.g., nitrile)

ASTM F1671

Body Laboratory coat

Experimental Protocols: Safe Handling and Disposal

Receipt and Storage:

e Upon receipt, visually inspect the package for any signs of damage or leakage.

» Don appropriate PPE (gloves and lab coat) before opening the shipping container.

» Verify the contents against the shipping manifest.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Store CCI-006 in a cool, dry, and dark place, away from incompatible materials.[2] The solid
form is typically stored at -20°C for long-term stability.[2]

Weighing and Preparing Solutions:

» Engineering Controls: All handling of solid CCI-006 must be performed in a certified chemical
fume hood or a powder containment hood to minimize inhalation exposure.

e Procedure:

o Designate a specific area within the fume hood for handling CCI-006.

o Don the full required PPE for handling solids as detailed in the table above.

o Carefully weigh the desired amount of CCI-006 powder. Use anti-static weighing dishes to
prevent dispersal of the powder.

o To prepare a solution, add the solvent to the vessel containing the weighed powder slowly
to avoid splashing.

o Ensure the container is tightly sealed after preparation.

o Decontaminate all surfaces and equipment used with an appropriate solvent (e.g., 70%
ethanol) and dispose of all contaminated disposables as hazardous waste.

Disposal Plan:

o Solid Waste: All disposable materials contaminated with CCI-006, including gloves, weigh
boats, and pipette tips, must be collected in a designated, sealed hazardous waste
container.

e Liquid Waste: Unused solutions of CCI-006 and contaminated solvents should be collected
in a clearly labeled, sealed hazardous waste container. Do not mix with other waste streams
unless compatibility is confirmed.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
chemical waste disposal vendor in accordance with local, state, and federal regulations.
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Workflow for PPE Selection

The following diagram outlines the logical steps for assessing the risks associated with
handling CCI-006 and selecting the appropriate personal protective equipment.

Start: Handling CCI-006

Assess Physical State

Is it solid? \ls it a solution?

Solid (Powder) Solution

Work in Fume Hood or
Powder Containment Hood

Work in Fume Hood

Wear N95 Respirator, Wear Safety Goggles,
Face Shield, Double Gloves, Chemical-Resistant Gloves,
Disposable Gown Lab Coat

Proceed with Experiment

Proper Waste Disposal

End
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Caption: PPE Selection Workflow for CCI-006 Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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